Cas no 1360931-98-1 (5'-hydroxy-7'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2'-one)

• Product Name: 5'-hydroxy-7'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2'-one
• CAS No: 1360931-98-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD22557968
• CID: 5150068
• PubChem ID: 122200647
• Update Time: 2025-06-15

5'-hydroxy-7'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, 5'-hydroxy-7'-methyl-
• 5'-hydroxy-7'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2'-one

• MDL： MFCD22557968
• Inchi： 1S/C11H11NO2/c1-6-4-7(13)5-8-9(6)12-10(14)11(8)2-3-11/h4-5,13H,2-3H2,1H3,(H,12,14)
• InChI Key： VKQFHSZVAQNLJL-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1=O)C(C)=CC(O)=C3)CC2

Additional information on 5'-hydroxy-7'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2'-one

Comprehensive Analysis of 5'-Hydroxy-7'-Methyl-1',2'-Dihydrospirocyclopropane-1,3'-Indole-2'-One (CAS No. 1360931-98-1)

The compound 5'-hydroxy-7'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2'-one (CAS No. 1360931-98-1) is a structurally unique spirocyclic indole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a cyclopropane ring fused with an indole-2-one core, featuring a hydroxy and methyl substitution at the 5' and 7' positions, respectively. This configuration imparts distinct physicochemical properties, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in spirocyclic compounds due to their three-dimensional rigidity and bioactivity. The 5'-hydroxy-7'-methyl variant, in particular, has been explored for its potential as a kinase inhibitor or allosteric modulator in neurodegenerative diseases—a hot topic in 2024, as Alzheimer’s and Parkinson’s research dominates biomedical queries. Researchers frequently search for "spirocyclic indole synthesis" or "CAS 1360931-98-1 applications," reflecting demand for novel synthetic methodologies and therapeutic leads.

From a synthetic perspective, the spirocyclopropane-indole scaffold poses challenges in stereocontrol and ring strain management. Advanced techniques like transition-metal catalysis and photochemical cyclization are often employed to construct this architecture. The hydroxy group at the 5' position further enables derivatization via O-alkylation or esterification, expanding its utility in medicinal chemistry. Notably, patents filed between 2020–2023 emphasize its role in anti-inflammatory and neuroprotective agents, aligning with trending searches on "natural product-inspired drug design."

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of CAS 1360931-98-1 remains an active area. Computational models predict moderate solubility and blood-brain barrier permeability, key factors for CNS-targeted therapeutics. These insights address common user questions like "how to improve spirocompound bioavailability" or "indole derivatives safety," bridging academic research with industrial R&D needs.

In material science, the compound’s conjugated π-system and hydrogen-bonding capacity suggest applications in organic electronics or supramolecular gels. Such interdisciplinary relevance resonates with Google Scholar trends on "functional small molecules for optoelectronics." Future directions may explore its chiral resolution for asymmetric catalysis, a niche yet high-impact query in synthetic chemistry forums.